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Compound of Interest

Compound Name:
5-Chlorothiophene-2-carbonyl

chloride

Cat. No.: B104058 Get Quote

An In-depth Technical Guide to 5-Chlorothiophene-2-carbonyl chloride

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of 5-Chlorothiophene-2-carbonyl
chloride, a key intermediate in the pharmaceutical and agrochemical industries. The document

details its chemical and physical properties, spectroscopic data, synthesis protocols, and its

significant application in the synthesis of the anticoagulant drug, Rivaroxaban.

Chemical Identity and Physical Properties
5-Chlorothiophene-2-carbonyl chloride is a reactive acyl chloride containing a thiophene

ring. Its properties make it a versatile reagent in organic synthesis.[1][2][3]
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Property Value Citations

Molecular Formula C₅H₂Cl₂OS [4][5][6]

Molecular Weight 181.04 g/mol [4][5]

CAS Number 42518-98-9 [1][5][6]

Appearance
Colorless to light yellow or light

orange clear liquid/oil
[3][7]

Purity

Typically ≥97-98%; high-purity

grades (≥99.9%) are

achievable

[6][8]

Melting Point 4 °C

Boiling Point 225 °C

Density 1.5 g/cm³

Solubility
Slightly soluble in water;

soluble in organic solvents
[9]

Stability

Moisture sensitive; should be

stored under an inert

atmosphere

[6]

Synonyms

5-Chloro-2-thenoyl chloride, 5-

chlorothiophene-2-carbonyl

chloride

[6][10]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and quality control of 5-
Chlorothiophene-2-carbonyl chloride.
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Technique Data Citations

¹H NMR

(400 MHz, CDCl₃): δ = 7.80 (d,

J = 4 Hz, 1H), 7.06 (d, J = 4

Hz, 1H)

[11]

¹³C NMR
(100 MHz, CDCl₃): δ = 158.5,

143.1, 137.5, 134.9, 128.3
[11]

Mass Spectrometry
GC-MS (EI+ m/z): 180, 182,

184

FT-IR

Characterized by the

disappearance of the broad O-

H stretch from the starting

carboxylic acid and the

appearance of a sharp, strong

C=O stretch characteristic of

the acyl chloride. This

technique is effective for

monitoring reaction progress.

[1]

Synthesis of 5-Chlorothiophene-2-carbonyl chloride
The most common and well-documented method for synthesizing this compound is through the

chlorination of its corresponding carboxylic acid, 5-chlorothiophene-2-carboxylic acid.[1] Thionyl

chloride (SOCl₂) is a frequently used and effective chlorinating agent for this transformation.[1]

Experimental Protocol: Synthesis via Thionyl Chloride
This protocol is based on the reaction of 5-chlorothiophene-2-carboxylic acid with thionyl

chloride in a suitable solvent.

Materials:

5-chlorothiophene-2-carboxylic acid

Thionyl chloride (SOCl₂)
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Toluene (or another nonpolar solvent like dichloromethane)

N,N-dimethylformamide (DMF, catalytic amount)

Reaction vessel (e.g., three-necked flask) equipped with a stirrer, reflux condenser, and a

gas outlet to a scrubbing system.

Procedure:

In a reaction vessel under an inert atmosphere (e.g., nitrogen), add 5-chlorothiophene-2-

carboxylic acid and toluene.

Stir the mixture and slowly heat to 80-85°C.[12]

Slowly add thionyl chloride dropwise to the mixture. The addition should take approximately

1 hour.[12] A catalytic amount of DMF can also be added.[11]

After the addition is complete, continue to raise the temperature to reflux (around 95-105°C

in toluene) and maintain for 1-3 hours.[12]

Monitor the reaction progress using FT-IR spectroscopy by observing the disappearance of

the O-H band of the carboxylic acid.[1]

Once the reaction is complete, cool the solution to 50-60°C.[12]

Remove the excess thionyl chloride and solvent by distillation under reduced pressure.[12]

[13]

The crude product can be purified by vacuum distillation to yield high-purity 5-
chlorothiophene-2-carbonyl chloride.[11]
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Synthesis workflow for 5-Chlorothiophene-2-carbonyl chloride.
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Application in the Synthesis of Rivaroxaban
5-Chlorothiophene-2-carbonyl chloride is a crucial intermediate for the synthesis of

Rivaroxaban, an orally active direct factor Xa inhibitor used for the prevention and treatment of

thromboembolic disorders.[13][14] The synthesis involves the N-acylation of (S)-4-(4-(5-

(aminomethyl)-2-oxooxazolidin-3-yl)phenyl)morpholin-3-one with 5-chlorothiophene-2-
carbonyl chloride.[15]

Experimental Protocol: N-acylation for Rivaroxaban
Synthesis
This protocol outlines the reaction of the amine intermediate with 5-chlorothiophene-2-
carbonyl chloride.

Materials:

(S)-4-(4-(5-(aminomethyl)-2-oxooxazolidin-3-yl)phenyl)morpholin-3-one (or its hydrochloride

salt)

5-chlorothiophene-2-carbonyl chloride (as a solution in a nonpolar solvent like toluene or

dichloromethane)

A suitable base (e.g., triethylamine (TEA), pyridine, or sodium carbonate)

Anhydrous dichloromethane or a solvent mixture (e.g., water and acetone)

Procedure:

Dissolve (S)-4-(4-(5-(aminomethyl)-2-oxooxazolidin-3-yl)phenyl)morpholin-3-one and a base

(e.g., TEA) in anhydrous dichloromethane.[13]

Cool the mixture to 0°C in an ice bath.[13]

Slowly add a solution of 5-chlorothiophene-2-carbonyl chloride in anhydrous

dichloromethane to the cooled mixture.[13]

After the addition is complete, stir the mixture at 0°C for 30 minutes, then allow it to warm to

room temperature and stir for an additional 2 hours.[13]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b104058?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6271174/
https://www.chemicalbook.com/synthesis/rivaroxaban.htm
https://www.benchchem.com/product/b104058?utm_src=pdf-body
https://www.benchchem.com/product/b104058?utm_src=pdf-body
https://www.thepharmajournal.com/archives/2023/vol12issue5/PartH/12-4-250-126.pdf
https://www.benchchem.com/product/b104058?utm_src=pdf-body
https://www.benchchem.com/product/b104058?utm_src=pdf-body
https://www.benchchem.com/product/b104058?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6271174/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6271174/
https://www.benchchem.com/product/b104058?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6271174/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6271174/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104058?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Upon completion, the reaction mixture is typically quenched with water.[15]

The product, Rivaroxaban, is then isolated through extraction with an organic solvent (e.g.,

dichloromethane), followed by drying of the organic phase, filtration, and evaporation of the

solvent.[16]

The crude product can be purified by recrystallization from a suitable solvent like acetic acid.

[16]
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Reaction pathway for the synthesis of Rivaroxaban.

Safety and Handling
5-Chlorothiophene-2-carbonyl chloride is a hazardous substance and must be handled with

appropriate safety precautions.
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Hazard Statement GHS Classification
Precautionary
Measures

Citations

Causes severe skin

burns and eye

damage.[4]

Skin

Corrosion/Irritation

(1B)

Wear protective

gloves, clothing, eye,

and face protection. In

case of contact, rinse

immediately with

plenty of water. Seek

immediate medical

attention.

[8]

Causes serious eye

damage.[4]

Serious Eye Damage

(1)

Wear eye protection.

If in eyes, rinse

cautiously with water

for several minutes.

Remove contact

lenses if present and

easy to do. Continue

rinsing.

[8]

May be corrosive to

metals.[4]

Corrosive to Metals

(1)

Keep only in original

container. Absorb

spillage to prevent

material damage.

[10]

Handling and Storage

Handle in a well-

ventilated area or

under a chemical

fume hood. Store in a

cool, dry place under

an inert atmosphere,

away from moisture.

[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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